Cas no 1214346-57-2 (Ethyl 2-methyl-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-methyl-3-(trifluoromethyl)benzoate
• CAS No: 1214346-57-2
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD14698270
• CID: 4938033
• Update Time: 2026-02-27

Ethyl 2-methyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-3-(trifluoromethyl)benzoate
• 2-Methyl-3-trifluoromethyl-benzoic acid ethyl ester
• Ethyl 2-methyl-3-(trifluoromethyl)benzoate

• MDL： MFCD14698270
• Inchi： 1S/C11H11F3O2/c1-3-16-10(15)8-5-4-6-9(7(8)2)11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： FCHPRPXJTYBYGF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)OCC)C=1C)(F)F

Computed Properties

• Exact Mass: 232.07111408 g/mol
• Monoisotopic Mass: 232.07111408 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 232.20